Cas no 379699-08-8 (ethyl 4-(5-methylfuran-2-yl)-2-(2-{7-thia-2,4,5-triazatricyclo6.4.0.0^{2,6}dodeca-1(8),3,5,9,11-pentaen-3-ylsulfanyl}acetamido)thiophene-3-carboxylate)

$ethyl 4-(5-methylfuran-2-yl)-2-(2-{7-thia-2,4,5-triazatricyclo6.4.0.0^{2,6}dodeca-1(8),3,5,9,11-pentaen-3-ylsulfanyl}acetamido)thiophene-3-carboxylate structure$

379699-08-8 structure

Product Name:ethyl 4-(5-methylfuran-2-yl)-2-(2-{7-thia-2,4,5-triazatricyclo6.4.0.0^{2,6}dodeca-1(8),3,5,9,11-pentaen-3-ylsulfanyl}acetamido)thiophene-3-carboxylate

CAS No:379699-08-8

MF:C₂₂H₁₈N₄O₄S₃

MW:498.597720623016

CID:6156206

PubChem ID:2139596

Update Time:2024-01-06

ethyl 4-(5-methylfuran-2-yl)-2-(2-{7-thia-2,4,5-triazatricyclo6.4.0.0^{2,6}dodeca-1(8),3,5,9,11-pentaen-3-ylsulfanyl}acetamido)thiophene-3-carboxylate Chemical and Physical Properties

Names and Identifiers

- ethyl 4-(5-methylfuran-2-yl)-2-(2-{7-thia-2,4,5-triazatricyclo6.4.0.0^{2,6}dodeca-1(8),3,5,9,11-pentaen-3-ylsulfanyl}acetamido)thiophene-3-carboxylate
- F1441-0061
- AKOS000811876
- ethyl 2-(2-(benzo[4,5]thiazolo[2,3-c][1,2,4]triazol-3-ylthio)acetamido)-4-(5-methylfuran-2-yl)thiophene-3-carboxylate
- ethyl 4-(5-methylfuran-2-yl)-2-(2-{7-thia-2,4,5-triazatricyclo[6.4.0.0^{2,6}]dodeca-1(8),3,5,9,11-pentaen-3-ylsulfanyl}acetamido)thiophene-3-carboxylate
- ethyl 4-(5-methylfuran-2-yl)-2-[[2-([1,2,4]triazolo[3,4-b][1,3]benzothiazol-1-ylsulfanyl)acetyl]amino]thiophene-3-carboxylate
- AB00686055-01
- Ethyl 2-(2-(4-hydro-1,2,4-triazolo[3,4-b]benzothiazol-3-ylthio)acetylamino)-4-(5-methyl(2-furyl))thiophene-3-carboxylate
- 379699-08-8
- Z20237858
- Inchi： 1S/C22H18N4O4S3/c1-3-29-20(28)18-13(15-9-8-12(2)30-15)10-31-19(18)23-17(27)11-32-21-24-25-22-26(21)14-6-4-5-7-16(14)33-22/h4-10H,3,11H2,1-2H3,(H,23,27)
- InChI Key： NEUBACOXFINYTC-UHFFFAOYSA-N
- SMILES： S1C2=NN=C(N2C2C=CC=CC1=2)SCC(NC1=C(C(=O)OCC)C(=CS1)C1=CC=C(C)O1)=O

Computed Properties

Exact Mass: 498.04901859g/mol
Monoisotopic Mass: 498.04901859g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 9
Heavy Atom Count: 33
Rotatable Bond Count: 8
Complexity: 734
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 6.4
Topological Polar Surface Area: 181Å²

ethyl 4-(5-methylfuran-2-yl)-2-(2-{7-thia-2,4,5-triazatricyclo6.4.0.0^{2,6}dodeca-1(8),3,5,9,11-pentaen-3-ylsulfanyl}acetamido)thiophene-3-carboxylate Pricemore >>

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